Cas no 865162-91-0 (N-(2Z)-6-bromo-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenylacetamide)

• Product Name: N-(2Z)-6-bromo-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenylacetamide
• CAS No: 865162-91-0
• MF: C₁₉H₁₉BrN₂O₂S
• MW: 419.335362672806
• CID: 5975946
• PubChem ID: 5013371
• Update Time: 2025-07-08

N-(2Z)-6-bromo-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-6-bromo-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenylacetamide
• (Z)-N-(6-bromo-3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2-phenylacetamide
• Benzeneacetamide, N-[6-bromo-3-(2-ethoxyethyl)-2(3H)-benzothiazolylidene]-
• N-[(2Z)-6-bromo-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-phenylacetamide
• 865162-91-0
• F1359-2500
• AKOS024606079
• N-[6-bromo-3-(2-ethoxyethyl)-1,3-benzothiazol-2-ylidene]-2-phenylacetamide

• Inchi： 1S/C19H19BrN2O2S/c1-2-24-11-10-22-16-9-8-15(20)13-17(16)25-19(22)21-18(23)12-14-6-4-3-5-7-14/h3-9,13H,2,10-12H2,1H3
• InChI Key： IQBSWTZRXSWMMQ-UHFFFAOYSA-N
• SMILES： C1(CC(N=C2N(CCOCC)C3=CC=C(Br)C=C3S2)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 418.03506g/mol
• Monoisotopic Mass: 418.03506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-(2Z)-6-bromo-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenylacetamide

Professional Introduction to Compound with CAS No. 865162-91-0 and Product Name: N-(2Z)-6-bromo-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenylacetamide

Compound with the CAS number 865162-91-0 and the product name N-(2Z)-6-bromo-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenylacetamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a benzothiazole core, which is well-documented for its role in various biological processes and pharmacological activities.

The benzothiazole scaffold is a prominent structural motif in medicinal chemistry, renowned for its versatility in drug design. It is frequently integrated into molecules targeting a wide spectrum of diseases, including cancer, infectious diseases, and inflammatory conditions. The presence of a bromo substituent at the 6-position of the benzothiazole ring enhances the molecule's reactivity, making it a valuable intermediate in synthetic chemistry. This feature allows for further functionalization, enabling the development of more complex derivatives with tailored biological properties.

The acetamide moiety at the 2-position of the molecule introduces a polar amide group, which can influence solubility and metabolic stability. This group is also commonly found in bioactive compounds, contributing to their interaction with biological targets. Additionally, the (2Z)-configuration suggests a specific geometric arrangement of double bonds, which can critically affect the molecule's conformation and binding affinity to biological receptors.

The ethyl ether side chain at the 3-position adds another layer of complexity to the compound's structure. This ethoxyethyl group can modulate pharmacokinetic properties such as lipophilicity and blood-brain barrier penetration. Such modifications are often employed to optimize drug delivery and enhance therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater precision. Studies indicate that molecules featuring a benzothiazole core exhibit inhibitory effects on various enzymes and receptors involved in disease pathways. For instance, derivatives of benzothiazole have shown promise in inhibiting kinases and other targets relevant to cancer therapy.

In particular, the combination of a bromo substituent and an acetamide group has been explored in several recent publications as a strategy to enhance binding affinity to protein targets. This approach leverages the ability of halogen atoms to form strong interactions with aromatic residues in proteins, while the amide group facilitates hydrogen bonding interactions.

The N-(2Z)-configuration has also been associated with improved pharmacological properties in certain contexts. The trans configuration typically enhances stability and reduces unwanted side effects by minimizing steric hindrance and improving metabolic clearance rates.

Current research in this domain focuses on developing novel scaffolds that combine known pharmacophores with innovative functional groups to achieve higher efficacy and selectivity. The compound under discussion aligns well with this trend, as it integrates multiple bioactive elements into a single molecular framework.

One particularly exciting area of investigation is the use of such heterocyclic compounds in targeted therapy for cancer. Benzothiazole derivatives have demonstrated potential as inhibitors of tyrosine kinases and other enzymes overexpressed in tumor cells. The structural features of this compound make it a promising candidate for further exploration in this field.

Furthermore, advancements in proteomics and genomics have provided new insights into disease mechanisms, enabling the identification of novel therapeutic targets. The compound's design takes into account these findings, making it relevant for addressing emerging challenges in medicine.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic techniques, such as flow chemistry and catalytic processes, have been employed to streamline these reactions while maintaining high efficiency.

Evaluation of this compound's pharmacokinetic properties is crucial for determining its suitability for clinical development. Studies on similar molecules suggest that proper formulation can enhance bioavailability and reduce toxicity. The ethoxyethyl side chain may play a role in modulating these properties by influencing solubility and distribution within biological systems.

In conclusion, N-(2Z)-6-bromo-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenylacetamide (CAS No. 865162-91-0) represents a significant contribution to pharmaceutical research due to its innovative structure and potential therapeutic applications. Its unique combination of functional groups positions it as a valuable tool for further exploration in drug discovery efforts aimed at addressing complex diseases.